Cas no 162653-08-9 (2H,3H,4H-pyrido4,3-b1,4thiazine)

• Product Name: 2H,3H,4H-pyrido4,3-b1,4thiazine
• CAS No: 162653-08-9
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 4609674
• PubChem ID: 21961532
• Update Time: 2025-06-29

2H,3H,4H-pyrido4,3-b1,4thiazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-pyrido[4,3-b][1,4]thiazine
• 2H,3H,4H-pyrido[4,3-b][1,4]thiazine
• 2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one
• 2H,3H,4H-pyrido4,3-b1,4thiazine

• Inchi： 1S/C7H8N2S/c1-2-8-5-6-7(1)10-4-3-9-6/h1-2,5,9H,3-4H2
• InChI Key： SNEVQWCTDCALIL-UHFFFAOYSA-N
• SMILES： S1CCNC2C=NC=CC1=2

Additional information on 2H,3H,4H-pyrido4,3-b1,4thiazine

2H,3H,4H-Pyrido[4,3-b]1,4-thiazine: A Comprehensive Overview

The compound with CAS No. 162653-08-9, known as 2H,3H,4H-pyrido[4,3-b]1,4-thiazine, is a fascinating heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridothiazines, which are derivatives of pyridine fused with a thiazine ring. The pyrido[4,3-b]1,4-thiazine structure is characterized by a fused bicyclic system consisting of a pyridine ring and a thiazine ring, creating a unique electronic environment that makes it highly versatile for various applications.

Recent studies have highlighted the potential of pyrido[4,3-b]1,4-thiazine derivatives in drug discovery and material synthesis. For instance, researchers have explored the compound's ability to act as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The heterocyclic core of this compound provides an excellent platform for functionalization, enabling the incorporation of various substituents that can modulate its electronic and optical properties.

One of the most intriguing aspects of 2H,3H,4H-pyrido[4,3-b]1,4-thiazine is its role in catalysis. Scientists have discovered that this compound can serve as a ligand in transition metal complexes, enhancing the catalytic activity in reactions such as C-H activation and cross-coupling reactions. The thiazine ring in the structure plays a crucial role in stabilizing metal centers through its nitrogen atoms, making it an ideal candidate for designing efficient catalysts.

Moreover, the compound has shown promise in the field of optoelectronics. Its unique electronic configuration allows for strong absorption in the visible region of the spectrum, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of pyrido[4,3-b]1,4-thiazine derivatives with tailored properties for specific optoelectronic applications.

The synthesis of 2H,3H,4H-pyrido[4,3-b]1,4-thiazine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of appropriate starting materials under high-temperature conditions or through microwave-assisted synthesis to achieve high yields. Researchers have also explored green chemistry methods to synthesize this compound more sustainably.

In terms of physical properties, pyrido[4,b]-thiazine derivatives exhibit high thermal stability and excellent solubility in organic solvents. These properties make them ideal candidates for use in high-temperature applications and as components in polymer blends. Additionally, their ability to form stable complexes with metal ions has opened new avenues for their use in sensing technologies and ion-selective electrodes.

Looking ahead, the continued exploration of CAS No. 162653-08-9 and its derivatives is expected to yield further breakthroughs in areas such as biomedicine and nanotechnology. For example, ongoing research is focused on leveraging the compound's ability to interact with biological systems for drug delivery applications. The development of novel synthetic routes and characterization techniques will undoubtedly enhance our understanding of this compound's potential.

In conclusion,2H-,3H-,4H-pyrido[4,b]-thiazine is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structural features and versatile chemical properties make it a valuable tool for researchers seeking innovative solutions in materials science and beyond.